N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C22H21F3N2O4S/c23-22(24,25)17-5-7-18(8-6-17)32(29,30)26-14-15-9-11-27(12-10-15)21(28)20-13-16-3-1-2-4-19(16)31-20/h1-8,13,15,26H,9-12,14H2
• InChI Key: ANIBIGIMAOFTTN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C22H21F3N2O4S
• Molecular Weight: 466.5 g/mol
• CAS No.: 1235198-07-8

Description

N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H21F3N2O4S and its molecular weight is 466.48. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Human Carbonic Anhydrase Isozymes

A study highlighted the inhibition potency of a series of benzenesulfonamides, including compounds similar to N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide, against human carbonic anhydrases (CAs). These compounds were found to significantly inhibit CA IX and XII, which are associated with tumor isoforms, suggesting potential applications in cancer research (Alafeefy et al., 2015).

Glycosyl Triflate Formation and Glycosidic Linkages

Another application involves the use of 1-benzenesulfinyl piperidine/trifluoromethanesulfonic anhydride combinations for converting thioglycosides to glycosyl triflates, which are key intermediates in synthesizing diverse glycosidic linkages. This process highlights the compound's utility in complex carbohydrate synthesis (Crich & Smith, 2001).

Membrane-bound Phospholipase A2 Inhibitors

Compounds structurally related to this compound have been synthesized and evaluated as membrane-bound phospholipase A2 inhibitors. These inhibitors have shown potential in reducing the size of myocardial infarction, indicating their importance in cardiovascular research (Oinuma et al., 1991).

Transfer Hydrogenation of Ketones

In catalysis, derivatives of N-(2-(Pyridin-2-yl)ethyl)benzenesulfonamide, which share a similar structural motif with the compound , have been used as precatalysts for the transfer hydrogenation of ketones. This application is critical for producing various chemicals and pharmaceuticals through a green and efficient method (Ruff et al., 2016).